3-(2-Bromo-3-methylphenoxy)tetrahydrofuran

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 3-(2-bromo-3-methylphenoxy)oxolane
• InChI: InChI=1S/C11H13BrO2/c1-8-3-2-4-10(11(8)12)14-9-5-6-13-7-9/h2-4,9H,5-7H2,1H3
• InChI Key: MDUKRAHJUAJGGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CCOC2)Br

Description

3-(2-Bromo-3-methylphenoxy)tetrahydrofuran is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vial was charged with copper(I) iodide (38.5 mg, 0.202 mmol), 1,10-phenanthroline (72.8 mg, 0.404 mmol), cesium carbonate (1.32 g, 4.04 mmol), 2-bromo-1-iodo-3-methylbenzene (600 mg, 2.021 mmol) and tetrahydrofuran-3-ol (1.80 mL, 22.23 mmol). The vial was sealed and the reaction mixture was heated to 120° C. for 24 h. The reaction mixture was cooled to RT, EtOAc was added and the mixture was filtered through a pad of silica gel. The solvent was removed under reduced pressure and the remaining residue was purified by flash chromatography (25% EtOAc/hexanes). 3-(2-Bromo-3-methylphenoxy)tetrahydrofuran was isolated as a light-yellow oil (178 mg).